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Compound of Interest

Compound Name: JANEX-1

Cat. No.: B1683305

This document provides comprehensive safety, handling, and disposal protocols for JANEX-1,
a potent and specific JAK3 inhibitor. The information is intended for researchers, scientists, and
drug development professionals to ensure safe laboratory practices and operational efficiency.

l. Immediate Safety and Handling Protocols

Safe handling of JANEX-1 in a laboratory setting is paramount. Adherence to the following
personal protective equipment (PPE) and handling guidelines is mandatory.

Personal Protective Equipment (PPE)

A full suite of personal protective equipment must be worn when handling JANEX-1 to prevent
exposure.[1]

PPE Category Specification Rationale
] Safety goggles with side- Protects eyes from splashes or
Eye Protection _
shields.[1] dust.
Hand Protection Protective gloves.[1] Prevents skin contact.

) . ) Protects against contamination
Body Protection Impervious clothing.[1]

of personal clothing.

. ) . i Prevents inhalation of dust or
Respiratory Protection Suitable respirator.[1]

aerosols.
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Engineering Controls

Proper laboratory ventilation and safety equipment are crucial for minimizing exposure risk.

Control Measure

Requirement

Ventilation

Use only in areas with appropriate exhaust

ventilation.[1]

Safety Stations

Accessible safety shower and eye wash station

must be available.[1]

Handling and Storage

Aspect

Procedure

Safe Handling

Avoid inhalation, and contact with eyes and

skin. Avoid the formation of dust and aerosols.

[1]

Storage Conditions

Keep the container tightly sealed in a cool, well-
ventilated area. Protect from direct sunlight and

ignition sources.[1]

Recommended Storage Temperature

Powder: -20°C for 3 years; 4°C for 2 years. In
solvent: -80°C for 6 months; -20°C for 1 month.

[1]

Il. Emergency and First Aid Procedures

In the event of exposure or accident, immediate and appropriate first aid is critical.
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Exposure Route

First Aid Measures

Inhalation

Immediately move the individual to fresh air. If
breathing is difficult, administer cardiopulmonary
resuscitation (CPR), avoiding mouth-to-mouth

resuscitation.[1]

Skin Contact

Rinse the skin thoroughly with large amounts of
water. Remove contaminated clothing and

shoes and seek medical attention.[1]

Eye Contact

Remove contact lenses if present. Immediately
flush eyes with large amounts of water, holding

eyelids apart. Promptly seek medical attention.

[1]

Ingestion

If the person is conscious, wash out their mouth
with water. Do not induce vomiting unless
directed by medical personnel. Seek medical

attention.[1]

lll. Accidental Release and Disposal Plan

Accidental Release Measures

In case of a spill, follow these steps to contain and clean the area safely.

[1]

Evacuate and Ventilate: Evacuate personnel to safe areas and ensure adequate ventilation.

o Wear Full PPE: Use the full personal protective equipment as outlined above.[1]

» Containment: Prevent further leakage or spillage. Keep the product away from drains and

water courses.[1]

e Clean-up: Absorb solutions with a liquid-binding material like diatomite. Decontaminate

surfaces and equipment by scrubbing with alcohol.[1]

» Disposal: Dispose of contaminated material according to the disposal plan below.[1]
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Disposal Plan

Dispose of JANEX-1 and any contaminated materials in accordance with federal, state, and
local regulations.[2]

Waste Identification: Label waste containers with the contents, including the name "JANEX-
1" and appropriate hazard warnings.

e Segregation: Keep chemical waste separate from other laboratory waste.
o Containment: Use sealed, leak-proof containers for all JANEX-1 waste.

» Professional Disposal: Arrange for disposal through a licensed chemical waste disposal
company. Do not dispose of JANEX-1 in standard trash or down the drain.[3]

IV. JANEX-1 Properties and Experimental Data

Chemical and Physical Properties

Property Value

Synonyms WHI-P131, Jak3 inhibitor I[4]
Molecular Formula C16H15N303[1]

Molecular Weight 297.31[1]

Purity >98%|5]

In Vitro Efficacy

Target IC50

JAK3 78 uM[4][6][7]

Note: JANEX-1 does not inhibit JAK1 and JAK2.[4][7]

V. Signaling Pathway and Experimental Workflow
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JANEX-1 Mechanism of Action: Inhibition of the JAK3/STAT Pathway

JANEX-1 is a specific inhibitor of JAK3, a critical component of the JAK/STAT signaling
pathway.[4][6][7][8] This pathway transduces signals from cytokines and growth factors to the
nucleus, regulating genes involved in immunity, cell proliferation, and survival.[1][5] JANEX-1's
inhibition of JAK3 blocks the downstream phosphorylation of STAT proteins, thereby preventing
their translocation to the nucleus and subsequent gene transcription.[6]

Click to download full resolution via product page

JANEX-1 inhibits the JAK3-mediated phosphorylation of STAT proteins.

Experimental Workflow: Cell Viability Assay

The following diagram outlines a typical experimental workflow to assess the effect of JANEX-1
on the viability of a cancer cell line.
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Workflow for assessing cell viability after treatment with JANEX-1.
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This guide provides essential information for the safe and effective use of JANEX-1 in a
research setting. Always consult your institution's specific safety guidelines and protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1683305?utm_src=pdf-body
https://www.benchchem.com/product/b1683305?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/JAK-STAT_signaling_pathway
https://www.abmole.com/literature/janex-1-msds.html
https://www.jungheinrich-profishop.co.uk/en/profi-guide/chemical-waste-disposal/
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2023.1110765/full
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2023.1110765/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC3282412/
https://www.sinobiological.com/pathways/jak-stat-signaling-pathway
https://www.selleckchem.com/products/janex-1.html
https://www.scbt.com/p/janex-1-202475-60-3
https://www.benchchem.com/product/b1683305#personal-protective-equipment-for-handling-janex-1
https://www.benchchem.com/product/b1683305#personal-protective-equipment-for-handling-janex-1
https://www.benchchem.com/product/b1683305#personal-protective-equipment-for-handling-janex-1
https://www.benchchem.com/product/b1683305#personal-protective-equipment-for-handling-janex-1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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